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Compound of Interest

Compound Name: Naphthalene-1,4-diboronic acid

Cat. No.: B150188

Naphthalene-1,4-diboronic Acid: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Naphthalene-1,4-diboronic acid. The information is curated for professionals in research and
development who utilize boronic acids as versatile building blocks in organic synthesis and
drug discovery.

Core Physical Properties

Naphthalene-1,4-diboronic acid is a white solid organic compound.[1] Its fundamental role in
synthetic chemistry lies in its ability to participate in cross-coupling reactions, enabling the
formation of complex molecular architectures. Below is a summary of its key physical and
chemical properties.
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Property Value Source
Molecular Formula C10H10B204 [1112]
Molecular Weight 215.81 g/mol [1][3]
Appearance White solid [1]
Boiling Point 514.229 °C at 760 mmHg [1]
Flash Point 264.796 °C [1]
Density 1.367 g/cm3 [1]

Data not available for
Naphthalene-1,4-diboronic
] ] acid. For the related
Melting Point [4]
compound, Naphthalene-1-
boronic acid, the melting point

is reported as 208-214 °C.

Specific solubility data for
Naphthalene-1,4-diboronic
acid is not readily available.
However, based on the parent
naphthalene structure, it is
expected to be soluble in
various organic solvents such
as alcohols, ether, and
acetone, with solubility
Solubility increasing with temperature.[5]
A derivative of the structurally
similar 1,4-phenylene
diboronic acid was found to be
insoluble in common organic
solvents after precipitation
from acetone, suggesting that
Naphthalene-1,4-diboronic
acid may also have limited
solubility in certain non-polar

solvents.[6]
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Experimental Protocols for Physical Property
Determination

While specific experimental protocols for determining the physical properties of Naphthalene-
1,4-diboronic acid are not detailed in the available literature, standard methodologies for aryl
boronic acids can be applied. The following outlines general procedures for key physical
property measurements.

Workflow for Physical Property Determination

Synthesis & Purification

Synthesis of Naphthalene-1,4-diboronic acid

:

Purification (e.g., Recrystallization)

Property Determination

Melting Point Determination (DSC) Thermal Stability (TGA) Solubility Assessment

Click to download full resolution via product page

Caption: General experimental workflow for determining the physical properties of a

synthesized boronic acid.

Melting Point Determination

The melting point of a purified sample of Naphthalene-1,4-diboronic acid can be accurately

determined using Differential Scanning Calorimetry (DSC).

o Sample Preparation: A small, precisely weighed amount of the crystalline solid (typically 1-5

mg) is hermetically sealed in an aluminum pan.
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 Instrumentation: A calibrated Differential Scanning Calorimeter is used. An empty sealed
aluminum pan is used as a reference.

e Thermal Program: The sample and reference are heated at a constant rate (e.g., 10 °C/min)
under an inert atmosphere (e.g., nitrogen).

» Data Analysis: The melting point is determined as the onset or peak of the endothermic
event on the resulting thermogram, which corresponds to the phase transition from solid to
liquid.

Thermal Stability Analysis
The thermal stability of Naphthalene-1,4-diboronic acid can be assessed using

Thermogravimetric Analysis (TGA).

o Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in a tared
TGA pan.

e Instrumentation: A calibrated Thermogravimetric Analyzer is used.

o Thermal Program: The sample is heated at a controlled rate (e.g., 10 °C/min) under a
controlled atmosphere (e.g., nitrogen or air) over a defined temperature range.

o Data Analysis: The TGA curve plots the percentage of initial mass as a function of
temperature. The decomposition temperature is typically reported as the temperature at
which a certain percentage of weight loss (e.g., 5%) occurs.

Solubility Assessment

A qualitative and quantitative assessment of solubility in various solvents can be performed as
follows:

¢ Solvent Selection: A range of common laboratory solvents of varying polarities should be
selected (e.g., water, methanol, ethanol, acetone, dichloromethane, ethyl acetate, hexane).

¢ Qualitative Assessment: To a small, fixed volume of each solvent (e.g., 1 mL) in a vial, a
small, pre-weighed amount of Naphthalene-1,4-diboronic acid (e.g., 1 mg) is added. The
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mixture is vortexed at a controlled temperature (e.g., 25 °C). The solubility is visually
assessed as soluble, partially soluble, or insoluble.

o Quantitative Assessment (Shake-Flask Method): For solvents in which the compound is
sparingly soluble, a saturated solution is prepared by adding an excess amount of the solid
to a known volume of the solvent. The mixture is agitated at a constant temperature until
equilibrium is reached. The suspension is then filtered, and the concentration of the solute in
the clear filtrate is determined using a suitable analytical technique, such as UV-Vis
spectroscopy or High-Performance Liquid Chromatography (HPLC), after creating a
calibration curve with known concentrations.

Signaling Pathways and Biological Applications

Currently, there is no significant body of literature suggesting a direct role for Naphthalene-1,4-
diboronic acid in specific biological signaling pathways. Its utility in the life sciences is
primarily as a synthetic intermediate in the development of more complex molecules with
potential biological activity. Boronic acids, in general, are known to interact with diols, which
can be found in various biological molecules like sugars and ribonucleosides. This property is
exploited in areas such as biosensing and as reversible inhibitors of certain enzymes.
However, specific pathway interactions for Naphthalene-1,4-diboronic acid have not been
elucidated.

Conclusion

Naphthalene-1,4-diboronic acid is a valuable building block in organic synthesis with well-
defined core physical properties. While specific experimental data for its melting point and
solubility are not extensively reported, established methodologies for aryl boronic acids provide
a clear path for their determination. The primary application of this compound remains in the
realm of synthetic chemistry, with its potential in drug development being realized through the
synthesis of novel, more complex bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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